Cas no 219719-64-9 (1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole)

• Product Name: 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole
• CAS No: 219719-64-9
• MF: C₁₃H₇Cl₃N₄
• MW: 325.580478906631
• CID: 5268075
• Update Time: 2025-05-24

1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole
• 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)tetrazole
• 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetrazole
• 1H-Tetrazole, 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-

• Inchi： 1S/C13H7Cl3N4/c14-9-2-1-3-10(7-9)20-13(17-18-19-20)8-4-5-11(15)12(16)6-8/h1-7H
• InChI Key： IFFLPJMKUHQPBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN=NN1C1C=CC=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 4.8
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole

1-(3-Chlorophenyl)-5-(3,4-Dichlorophenyl)-1H-1,2,3,4-Tetraazole

The compound 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole (CAS No. 219719-64-9) is a highly specialized organic molecule with a tetrazole ring system. This structure is characterized by the presence of two chlorophenyl groups attached to the tetrazole core at positions 1 and 5. The molecule's unique architecture makes it a subject of interest in various fields of chemistry, including materials science and pharmaceutical research.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Its tetrazole ring system is known for its ability to coordinate with metal ions, making it a promising candidate for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials are widely used in gas storage, catalysis, and sensing applications due to their high surface area and tunable properties.

In the pharmaceutical industry, tetrazoles have gained attention as bioisosteres of carboxylic acids. This compound's chlorinated phenyl groups introduce additional electronic and steric effects, which can enhance its binding affinity to biological targets. Researchers are exploring its potential as a lead compound for drug discovery, particularly in anti-inflammatory and anticancer therapies.

The synthesis of 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole involves a multi-step process that typically begins with the preparation of the tetrazole core. The chlorophenyl groups are introduced via nucleophilic substitution or coupling reactions. The reaction conditions are carefully optimized to ensure high yield and purity of the final product.

From a structural standpoint, the molecule's tetrazole ring is highly aromatic due to conjugation across the nitrogen atoms. The two chlorophenyl groups at positions 1 and 5 create a symmetrical yet versatile framework. This symmetry contributes to the molecule's stability while allowing for functionalization at other positions if needed.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of this compound with unprecedented accuracy. These studies reveal that the molecule exhibits significant π-electron delocalization across its structure, which enhances its reactivity in certain chemical transformations.

In terms of applications, this compound has shown promise in catalytic systems. Its ability to act as a ligand in transition metal complexes makes it valuable for asymmetric catalysis and enantioselective reactions. Additionally, its stability under harsh conditions makes it suitable for industrial processes requiring robust catalysts.

The study of tetrazoles like this compound has also extended into environmental chemistry. Researchers are investigating their role in degrading persistent organic pollutants (POPs) through advanced oxidation processes (AOPs). The molecule's ability to generate reactive oxygen species (ROS) under UV light suggests its potential as an eco-friendly alternative to traditional chemical oxidants.

In conclusion, 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in materials science, pharmacology, and environmental chemistry.